Cas no 2680791-85-7 (tert-butyl N-(2,4-dibromo-6-methoxyphenyl)carbamate)

• Product Name: tert-butyl N-(2,4-dibromo-6-methoxyphenyl)carbamate
• CAS No: 2680791-85-7
• MF: C₁₂H₁₅Br₂NO₃
• MW: 381.060402154922
• CID: 5624156
• PubChem ID: 165922975
• Update Time: 2025-10-29

tert-butyl N-(2,4-dibromo-6-methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680791-85-7
• EN300-28301905
• tert-butyl N-(2,4-dibromo-6-methoxyphenyl)carbamate

• Inchi： 1S/C12H15Br2NO3/c1-12(2,3)18-11(16)15-10-8(14)5-7(13)6-9(10)17-4/h5-6H,1-4H3,(H,15,16)
• InChI Key： SYGZTQZJLHMCCY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1NC(=O)OC(C)(C)C)OC)Br

Computed Properties

• Exact Mass: 380.93982g/mol
• Monoisotopic Mass: 378.94187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-(2,4-dibromo-6-methoxyphenyl)carbamate

tert-butyl N-(2,4-dibromo-6-methoxyphenyl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(2,4-dibromo-6-methoxyphenyl)carbamate, also known by its CAS number 118791-85-7, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and versatile properties. Recent studies have highlighted its potential in areas such as pest control, pharmaceuticals, and advanced materials science.

The molecular structure of tert-butyl N-(2,4-dibromo-6-methoxyphenyl)carbamate comprises a tert-butyl group attached to a carbamate functional group, which is further connected to a substituted phenyl ring. The phenyl ring is substituted with bromine atoms at the 2 and 4 positions and a methoxy group at the 6 position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly reactive under specific conditions.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed novel synthetic routes that enhance the efficiency and scalability of production. For instance, a study published in the Journal of Organic Chemistry demonstrated a two-step synthesis involving nucleophilic aromatic substitution and subsequent carbamate formation. This method not only improves yield but also reduces the environmental footprint compared to traditional methods.

The applications of tert-butyl N-(2,4-dibromo-6-methoxyphenyl)carbamate are diverse. In agriculture, it has been explored as a potential herbicide due to its ability to inhibit specific enzymatic pathways in plants. Field trials conducted in controlled environments have shown promising results, with selective weed control without adverse effects on crop plants.

In the pharmaceutical industry, this compound has been investigated for its potential as an intermediate in drug synthesis. Its unique reactivity makes it an ideal candidate for constructing complex molecular frameworks. For example, researchers at the University of California have utilized it in the synthesis of bioactive compounds targeting cancer cells.

The environmental impact of tert-butyl N-(2,4-dibromo-6-methoxyphenyl)carbamate is another area of active research. Studies have been conducted to assess its biodegradability and toxicity profiles. Initial findings suggest that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its persistence in the environment.

In conclusion, tert-butyl N-(2,4-dibromo-6-methoxyphenyl)carbamate is a multifaceted compound with significant potential across various industries. Its chemical structure, synthetic versatility, and application-specific properties make it a valuable addition to modern chemistry. As research continues to uncover new uses and optimizations, this compound is poised to play an even greater role in advancing scientific and industrial frontiers.